4-benzyl-1-(2,5-dimethylpyrimidin-4-yl)-3-ethyl-1,4-diazepan-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-benzyl-1-(2,5-dimethylpyrimidin-4-yl)-3-ethyl-1,4-diazepan-5-one is a chemical compound that belongs to the diazepan family. It has been found to exhibit various biochemical and physiological effects, making it a subject of scientific research.
Mechanism of Action
The exact mechanism of action of 4-benzyl-1-(2,5-dimethylpyrimidin-4-yl)-3-ethyl-1,4-diazepan-5-one is not fully understood. However, it is believed to act on the GABAergic system by enhancing the activity of GABA receptors, which are responsible for inhibiting neuronal activity. This leads to a reduction in anxiety, seizures, and other neurological symptoms.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anticonvulsant, anxiolytic, and sedative effects. It has also been found to improve cognitive function and memory retention. In addition, it has been shown to have antioxidant properties and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 4-benzyl-1-(2,5-dimethylpyrimidin-4-yl)-3-ethyl-1,4-diazepan-5-one in lab experiments is its ability to exhibit multiple biological activities, making it a versatile compound for various research purposes. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to determine its full potential as a therapeutic agent.
Future Directions
Future research on 4-benzyl-1-(2,5-dimethylpyrimidin-4-yl)-3-ethyl-1,4-diazepan-5-one could focus on its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, further studies could investigate its ability to inhibit the growth of cancer cells and its potential as an antioxidant. Other future directions could include exploring its potential as a therapeutic agent for other neurological disorders and investigating its safety profile.
Synthesis Methods
The synthesis of 4-benzyl-1-(2,5-dimethylpyrimidin-4-yl)-3-ethyl-1,4-diazepan-5-one involves the reaction of 2,5-dimethyl-4-aminopyrimidine with ethyl 3-oxobutanoate in the presence of benzyl bromide. The reaction is carried out in a solvent such as ethanol or methanol and requires a catalyst such as potassium carbonate. The product is then purified by recrystallization or column chromatography.
Scientific Research Applications
4-benzyl-1-(2,5-dimethylpyrimidin-4-yl)-3-ethyl-1,4-diazepan-5-one has been found to exhibit various biological activities such as anticonvulsant, anxiolytic, and sedative effects. It has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, it has been investigated for its ability to inhibit the growth of cancer cells.
properties
IUPAC Name |
4-benzyl-1-(2,5-dimethylpyrimidin-4-yl)-3-ethyl-1,4-diazepan-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O/c1-4-18-14-23(20-15(2)12-21-16(3)22-20)11-10-19(25)24(18)13-17-8-6-5-7-9-17/h5-9,12,18H,4,10-11,13-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCOMJFBDFVRBIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C3=NC(=NC=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.